Cas no 1697833-04-7 (1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine)

• Product Name: 1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine
• CAS No: 1697833-04-7
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 6462928
• PubChem ID: 136837403
• Update Time: 2025-08-04

1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine
• EN300-1117932
• 1-{5-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}piperidine
• 1697833-04-7

• Inchi： 1S/C11H19N5/c1-9-5-8-16-10(12-9)13-11(14-16)15-6-3-2-4-7-15/h9H,2-8H2,1H3,(H,12,13,14)
• InChI Key： HFDKIRNTAQMOSF-UHFFFAOYSA-N
• SMILES： N1(C2N=C3NC(C)CCN3N=2)CCCCC1

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine

Compound CAS No. 1697833-04-7: 1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine

The compound with CAS No. 1697833-04-7, commonly referred to as 1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine is characterized by a piperidine ring fused with a triazolopyrimidine moiety. This combination of heterocyclic rings imparts the molecule with unique electronic and steric properties. The presence of the methyl group at the 5-position of the triazolopyrimidine ring further enhances its chemical versatility. These structural attributes make the compound an excellent candidate for exploring diverse biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The use of microwave-assisted synthesis and catalytic methods has significantly streamlined the production of 1-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine, making it more accessible for large-scale studies.

From a pharmacological perspective, this compound has demonstrated remarkable potential in several therapeutic areas. Studies conducted in vitro and in vivo have revealed its potent anti-tumor activity. The compound has shown selective cytotoxicity against various cancer cell lines while sparing normal cells to a significant extent. This selective activity suggests that 1-{5-methyl...} could serve as a lead molecule for developing targeted anti-cancer therapies.

In addition to its anti-tumor properties, this compound has also exhibited anti-inflammatory and anti-proliferative effects. Preclinical studies have indicated that it inhibits key inflammatory pathways and modulates signaling cascades involved in chronic inflammation. These findings underscore its potential as a multi-targeted therapeutic agent for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The pharmacokinetic profile of 1-{5-methyl...} has been extensively studied to evaluate its bioavailability and metabolic stability. Research indicates that the compound exhibits favorable absorption characteristics and moderate clearance rates in preclinical models. These properties enhance its suitability for systemic administration and sustained therapeutic effects.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on advancing this compound into clinical trials. Preclinical safety assessments have revealed minimal toxicity profiles at therapeutic doses, further supporting its translational potential. The integration of advanced drug delivery systems is being explored to enhance its efficacy and reduce potential side effects.

In conclusion, CAS No. 1697833-04-7 or 1-{5-methyl...} represents a promising molecule with diverse biological activities and therapeutic applications. Its unique structure combined with cutting-edge synthetic methodologies positions it as a valuable asset in drug discovery pipelines. Continued research into its mechanisms of action and optimization of delivery systems will undoubtedly pave the way for its successful integration into clinical practice.